Cas no 1508708-17-5 (4-Chloro-3-methoxythiophene-2-carboxylic acid)

• Product Name: 4-Chloro-3-methoxythiophene-2-carboxylic acid
• CAS No: 1508708-17-5
• MF: C₆H₅ClO₃S
• MW: 192.620099782944
• CID: 5693897
• PubChem ID: 83668257
• Update Time: 2023-10-14

4-Chloro-3-methoxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methoxythiophene-2-carboxylicacid
• CS-0447167
• 1508708-17-5
• 4-Chloro-3-methoxythiophene-2-carboxylic acid
• 4-Chloro-3-methoxy-thiophene-2-carboxylic acid
• 2-Thiophenecarboxylic acid, 4-chloro-3-methoxy-

• Inchi： 1S/C6H5ClO3S/c1-10-4-3(7)2-11-5(4)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： QKQILOFGDVQQJE-UHFFFAOYSA-N
• SMILES： ClC1=CSC(C(=O)O)=C1OC

Computed Properties

• Exact Mass: 191.9647929g/mol
• Monoisotopic Mass: 191.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 318.9±37.0 °C(Predicted)
• pka: 3.65±0.10(Predicted)